Cas no 904818-46-8 (2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID)

2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID structure
904818-46-8 structure
Product Name:2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID
CAS No:904818-46-8
MF:C19H12N2O2
MW:300.310784339905
CID:994893
PubChem ID:16740746
Update Time:2025-04-20

2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID
    • 2-naphthalen-2-ylquinoxaline-5-carboxylic acid
    • 2-(Naphth-2-yl)quinoxaline-5-carboxylic acid
    • GL-0364
    • 904818-46-8
    • AKOS005254210
    • DTXSID20587646
    • 2-(naphthalen-2-yl)quinoxaline-5-carboxylicacid
    • MFCD06660395
    • 2-(naphthalen-2-yl)quinoxaline-5-carboxylic acid
    • Inchi: 1S/C19H12N2O2/c22-19(23)15-6-3-7-16-18(15)20-11-17(21-16)14-9-8-12-4-1-2-5-13(12)10-14/h1-11H,(H,22,23)
    • InChI Key: SJVHOBKEXCEUDQ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1N=CC(C1C=CC3C=CC=CC=3C=1)=N2)=O

Computed Properties

  • Exact Mass: 300.09000
  • Monoisotopic Mass: 300.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.353
  • Boiling Point: 553.8°C at 760 mmHg
  • Flash Point: 288.7°C
  • Refractive Index: 1.741
  • PSA: 63.08000
  • LogP: 4.14820

2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Security Information

  • Hazardous Material Identification: Xi

2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-NAPHTHALEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Pricemore >>

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